
Meranzin Hydrate: Not a Documented
Fluorescent Probe for Cellular Imaging

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Meranzin hydrate

Cat. No.: B016108 Get Quote

Despite a comprehensive review of available scientific literature, there is currently no evidence

to support the use of meranzin hydrate as a fluorescent probe for cellular imaging. While this

natural compound, a derivative of coumarin, has been investigated for various pharmacological

properties, its application in fluorescence microscopy and cellular imaging remains

undocumented.

Meranzin hydrate is a known phytochemical found in plants such as Citrus reticulata Blanco.

[1] Its chemical formula is C15H18O5, with a molecular weight of 278.30 g/mol .[2][3] The

compound is commercially available as an analytical standard and has been studied for its

biological activities, including its effects on intestinal motility and its anti-inflammatory and

analgesic properties.[4][5]

However, crucial data required to characterize a compound as a fluorescent probe are absent

from the existing literature for meranzin hydrate. This includes:

Photophysical Properties: Information regarding its absorption and emission spectra,

quantum yield, Stokes shift, and photostability is not available. These parameters are

fundamental to determining a molecule's suitability for fluorescence-based imaging

techniques.

Cellular Uptake and Localization: There are no published studies detailing the ability of

meranzin hydrate to permeate cell membranes and accumulate in specific subcellular

compartments.
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Mechanism of Fluorescence: For a compound to be a useful probe, its fluorescence

properties should ideally change in response to a specific biological analyte or environmental

condition. The mechanism by which meranzin hydrate's fluorescence might be modulated is

unknown.

Application Notes and Protocols: Not Applicable
Given the lack of foundational data, it is not possible to provide detailed application notes or

experimental protocols for the use of meranzin hydrate in cellular imaging. The development

of such protocols would require extensive research to first establish its fluorescent properties

and then to optimize its use in a biological context. This would involve determining appropriate

excitation and emission wavelengths, optimal staining concentrations and incubation times,

and assessing its cytotoxicity.

Signaling Pathways and Experimental Workflows:
Not Applicable
Similarly, the creation of diagrams for signaling pathways or experimental workflows involving

meranzin hydrate as a fluorescent probe is not feasible. Without an established target or

mechanism of action in a cellular imaging context, any such diagram would be purely

speculative and lack scientific basis.

In conclusion, while the coumarin scaffold is present in many known fluorescent dyes,

meranzin hydrate itself has not been characterized or validated as a fluorescent probe for

cellular imaging. Researchers and drug development professionals seeking fluorescent probes

for their studies should refer to the extensive literature on established and validated fluorescent

dyes and probes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. CAS 5875-49-0 | Meranzin hydrate [phytopurify.com]

2. Meranzin hydrate analytical standard | Sigma-Aldrich [sigmaaldrich.com]

3. 8-(2,3-Dihydroxy-3-methylbutyl)-7-methoxychromen-2-one | C15H18O5 | CID 5070783 -
PubChem [pubchem.ncbi.nlm.nih.gov]

4. Meranzin | CAS:23971-42-8 | Coumarins | High Purity | Manufacturer BioCrick
[biocrick.com]

5. Meranzin hydrate induces similar effect to Fructus Aurantii on intestinal motility through
activation of H1 histamine receptors [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Meranzin Hydrate: Not a Documented Fluorescent
Probe for Cellular Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016108#meranzin-hydrate-as-a-potential-fluorescent-
probe-in-cellular-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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